Cas no 1507300-88-0 (1-(azetidin-3-yl)ethan-1-ol)

• Product Name: 1-(azetidin-3-yl)ethan-1-ol
• CAS No: 1507300-88-0
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD28502464
• CID: 4607572
• PubChem ID: 53839611
• Update Time: 2024-11-04

1-(azetidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)ethan-1-ol
• a-Methyl-3-azetidinemethanol HCl
• 1-(AZETIDIN-3-YL)ETHANOL HCL
• 1-(azEtidin-3-yl)ethanol
• EN300-301722
• 1-(Azetidine-3-yl)ethan-1-ol
• 1507300-88-0
• (1S)-1-(azetidin-3-yl)ethanol
• (1R)-1-(azetidin-3-yl)ethanol
• SB22102
• CS-0056890
• SCHEMBL3929944
• DB-132068
• 1-(azetidin-3-yl)ethan-1-ol

• MDL： MFCD28502464
• Inchi： 1S/C5H11NO/c1-4(7)5-2-6-3-5/h4-7H,2-3H2,1H3
• InChI Key： LNJUGVDXQRKCSZ-UHFFFAOYSA-N
• SMILES： C(C1CNC1)(O)C

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.3Ų